verrucosin B
verrucosin B
Brand Name:
Vulcanchem
CAS No.:
115712-99-7
VCID:
VC0219539
InChI:
InChI=1S/C25H40O5/c1-16-9-12-24(5)20-8-7-11-23(3,4)19(20)10-13-25(24,6)21(16)22(28)29-15-18(14-26)30-17(2)27/h10,16,18,20-21,26H,7-9,11-15H2,1-6H3/t16-,18-,20+,21-,24-,25-/m0/s1
SMILES:
CC1CCC2(C3CCCC(C3=CCC2(C1C(=O)OCC(CO)OC(=O)C)C)(C)C)C
Molecular Formula:
C6H5BrClN
Molecular Weight:
420.6 g/mol
verrucosin B
CAS No.: 115712-99-7
Main Products
VCID: VC0219539
Molecular Formula: C6H5BrClN
Molecular Weight: 420.6 g/mol
| CAS No. | 115712-99-7 |
|---|---|
| Product Name | verrucosin B |
| Molecular Formula | C6H5BrClN |
| Molecular Weight | 420.6 g/mol |
| IUPAC Name | [(2S)-2-acetyloxy-3-hydroxypropyl] (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C25H40O5/c1-16-9-12-24(5)20-8-7-11-23(3,4)19(20)10-13-25(24,6)21(16)22(28)29-15-18(14-26)30-17(2)27/h10,16,18,20-21,26H,7-9,11-15H2,1-6H3/t16-,18-,20+,21-,24-,25-/m0/s1 |
| Standard InChIKey | SNAPRBPUTMWLTO-MYNLOJQDSA-N |
| Isomeric SMILES | C[C@H]1CC[C@]2([C@@H]3CCCC(C3=CC[C@]2([C@@H]1C(=O)OC[C@H](CO)OC(=O)C)C)(C)C)C |
| SMILES | CC1CCC2(C3CCCC(C3=CCC2(C1C(=O)OCC(CO)OC(=O)C)C)(C)C)C |
| Canonical SMILES | CC1CCC2(C3CCCC(C3=CCC2(C1C(=O)OCC(CO)OC(=O)C)C)(C)C)C |
| Synonyms | verrucosin B |
| PubChem Compound | 12088153 |
| Last Modified | Nov 11 2021 |
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